Cas no 40926-66-7 (Oxazolo4,5-bpyridin-2-amine)

Oxazolo[4,5-b]pyridin-2-amine is a heterocyclic compound featuring a fused oxazole and pyridine core, with an amine functional group at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its rigid bicyclic framework enhances binding affinity in molecular interactions, particularly in medicinal chemistry applications targeting enzyme inhibition or receptor modulation. The compound’s synthetic versatility allows for further derivatization, enabling the development of novel bioactive molecules. High purity grades are available to ensure reproducibility in research and industrial applications. Its stability under standard conditions further supports its utility in diverse synthetic pathways.
Oxazolo4,5-bpyridin-2-amine structure
Oxazolo4,5-bpyridin-2-amine structure
Product Name:Oxazolo4,5-bpyridin-2-amine
CAS No:40926-66-7
MF:C6H5N3O
MW:135.123400449753
MDL:MFCD11110210
CID:1031659
PubChem ID:12730674
Update Time:2025-10-20

Oxazolo4,5-bpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • Oxazolo[4,5-b]pyridin-2-amine
    • [1,3]Oxazolo[4,5-b]pyridin-2-amine
    • 1,3]OXAZOLO[4,5-B]PYRIDIN-2-AMINE
    • 2-Aminooxazolo<4,5-b>pyridin
    • 2-Aminooxazolo[4,5-b]pyridine
    • OXAZOLO[4,5-B]PYRIDIN-2-YLAMINE
    • CS-0208312
    • Z1198313417
    • 40926-66-7
    • 2-aminooxazolo-[4,5-b]pyridine
    • BP-20128
    • DB-188836
    • DTXSID90508328
    • AKOS000299302
    • AVSYPWBWFBPSEU-UHFFFAOYSA-N
    • MFCD11110210
    • EN300-387536
    • SY130061
    • AS-36205
    • SCHEMBL221452
    • AB63475
    • ALBB-025518
    • Oxazolo4,5-bpyridin-2-amine
    • MDL： MFCD11110210
    • Inchi： 1S/C6H5N3O/c7-6-9-5-4(10-6)2-1-3-8-5/h1-3H,(H2,7,8,9)
    • InChI Key： AVSYPWBWFBPSEU-UHFFFAOYSA-N
    • SMILES： O1C(N)=NC2=C1C=CC=N2

Computed Properties

  • Exact Mass: 135.04300
  • Monoisotopic Mass: 135.043261791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 64.9Ų

Experimental Properties

  • Density: 1.421±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 233-234 ºC
  • Boiling Point: 300.7 ℃ at 760 mmHg
  • Flash Point: 135.6 °C
  • Solubility: Slightly soluble (4.7 g/l) (25 º C),
  • PSA: 65.67000
  • LogP: 0.73510

Oxazolo4,5-bpyridin-2-amine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Oxazolo4,5-bpyridin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR322786-500mg
Oxazolo[4,5-b]pyridin-2-amine
 40926-66-7
500mg
 £252.00 2024-07-20
Chemenu
CM175697-1g
[1,3]Oxazolo[4,5-b]pyridin-2-amine
 40926-66-7 95%+
1g
 $*** 2023-05-30
abcr
AB293990-500 mg
[1,3]Oxazolo[4,5-b]pyridin-2-amine; 95%
 40926-66-7
500MG
 €373.00 2023-01-24
abcr
AB293990-1 g
[1,3]Oxazolo[4,5-b]pyridin-2-amine, 95%; .
 40926-66-7 95%
1 g
 €385.20 2023-07-20
abcr
AB293990-5 g
[1,3]Oxazolo[4,5-b]pyridin-2-amine, 95%; .
 40926-66-7 95%
5 g
 €1,101.60 2023-07-20
TRC
O846573-50mg
Oxazolo[4,5-b]pyridin-2-amine
 40926-66-7
50mg
 $ 50.00 2022-06-02
TRC
O846573-100mg
Oxazolo[4,5-b]pyridin-2-amine
 40926-66-7
100mg
 $ 70.00 2022-06-02
TRC
O846573-500mg
Oxazolo[4,5-b]pyridin-2-amine
 40926-66-7
500mg
 $ 295.00 2022-06-02
Alichem
A029189424-1g
Oxazolo[4,5-b]pyridin-2-amine
 40926-66-7 95%
1g
 $362.52 2023-09-02
Alichem
A029189424-5g
Oxazolo[4,5-b]pyridin-2-amine
 40926-66-7 95%
5g
 $1066.00 2023-09-02

Oxazolo4,5-bpyridin-2-amine Production Method

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